TERBIUM SILICIDE
Description
Terbium Silicide is a chemical compound of the rare earth metal terbium with silicon . It has the chemical formula TbSi2 and is a gray solid . It was first described in detail in the late 1950s . The metallic resistivity and low Schottky barrier of TbSi2 make it a potential candidate for applications such as infrared detectors, ohmic contacts, magnetoresistive devices, and thermoelectric devices .
Synthesis Analysis
The epitaxial growth of terbium silicide by codeposition on Si(111) has been demonstrated . Terbium and silicon are evaporated onto substrates held at room temperature and subsequently annealed up to 850 °C . The pressure during evaporation and annealing is maintained below 1×10 −9 Torr .
Molecular Structure Analysis
The internal atomic structure of terbium silicide nanowires on Si(001) has been determined by scanning tunneling microscopy and high-resolution transmission electron microscopy . It was found that room temperature capping by amorphous silicon does not affect the original nanowire structure .
Chemical Reactions Analysis
The complete analysis of silicates rocks is a tedious job for an analyst because of difficult decomposition procedure and a number of subsequent separation stages . For the analysis of different major constituents in silicates various classical methods are required: gravimetric, titremetry and spectrophotometry .
Physical And Chemical Properties Analysis
Terbium Silicide is insoluble in water . Its crystal structure is either Orthorhombic or Hexagonal . The molar mass of Terbium Silicide is 215.09 g/mol .
Safety And Hazards
In case of inhalation, move the victim into fresh air. If breathing is difficult, give oxygen. If not breathing, give artificial respiration and consult a doctor immediately . Avoid dust formation. Avoid breathing mist, gas or vapours. Avoid contacting with skin and eye. Use personal protective equipment. Wear chemical impermeable gloves .
Future Directions
The metallic resistivity and low Schottky barrier of TbSi2 (on n-type doped silicon) make it a potential candidate for applications such as infrared detectors, ohmic contacts, magnetoresistive devices, and thermoelectric devices . It exhibits antiferromagnetism at 16K . This suggests that Terbium Silicide could have potential applications in the field of electronics and magnetism.
properties
CAS RN |
12039-80-4 |
|---|---|
Product Name |
TERBIUM SILICIDE |
Molecular Formula |
Si2Tb |
Molecular Weight |
215.1 |
Origin of Product |
United States |
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